N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2-phenylethyl)-4-pyridin-3-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H15N3S/c1-2-5-13(6-3-1)8-10-18-16-19-15(12-20-16)14-7-4-9-17-11-14/h1-7,9,11-12H,8,10H2,(H,18,19)
• InChI Key: UCRCFPODINPNEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=NC(=CS2)C3=CN=CC=C3
• Molecular Formula: C16H15N3S
• Molecular Weight: 281.4 g/mol

Description

N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine, also known as PETPA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. PETPA is a thiazole-based compound that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine is not fully understood, but it is believed to act on various molecular targets in the brain. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has been reported to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which play a crucial role in regulating neuronal excitability. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects
N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has been shown to exhibit various biochemical and physiological effects, including anticonvulsant, neuroprotective, and anti-inflammatory effects. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has also been reported to improve cognitive function and memory in animal models. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival and synaptic plasticity.

Advantages and Limitations for Lab Experiments

N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has several advantages for lab experiments, including its high purity and stability. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine is also readily available and can be synthesized through various methods. However, N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has some limitations, including its low solubility in water, which can make it challenging to administer in vivo. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine also has a short half-life, which can limit its therapeutic potential.

Future Directions

There are several future directions for N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine research, including exploring its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine can also be studied for its potential as a neuroprotective agent in traumatic brain injury and stroke. Further studies can also be conducted to elucidate the mechanism of action of N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine and identify its molecular targets in the brain. Additionally, N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine can be modified to improve its pharmacokinetic properties, such as solubility and half-life.

Synthesis Methods

N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine can be synthesized through various methods, including the reaction of 2-bromo-N-(2-phenylethyl)acetamide with 3-pyridinecarboxaldehyde in the presence of sodium hydride and 2-aminothiazole. Another method involves the reaction of 2-(2-phenylethyl)thiazol-4-ylamine with 3-pyridinecarboxaldehyde in the presence of sodium hydride and acetic acid. The synthesis method plays a crucial role in determining the purity and yield of the final product.

Scientific Research Applications

N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has shown potential in various scientific research applications, including medicinal chemistry, drug discovery, and neuroscience. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has been reported to exhibit anticonvulsant and neuroprotective effects in animal models. N-(2-phenylethyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has also been studied for its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.